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Compound of Interest

1-Tert-butyl 2-methyl piperidine-
Compound Name:
1,2-dicarboxylate

Cat. No.: B062718

An In-depth Technical Guide on 1-Tert-butyl 2-methyl piperidine-1,2-dicarboxylate

This technical guide provides a comprehensive overview of 1-Tert-butyl 2-methyl piperidine-
1,2-dicarboxylate, a key intermediate in organic synthesis and drug discovery. The document
is intended for researchers, scientists, and professionals in the field of drug development,
offering detailed information on its properties, synthesis, and applications.

Core Molecular Properties

1-Tert-butyl 2-methyl piperidine-1,2-dicarboxylate is a derivative of piperidine-2-carboxylic
acid, also known as pipecolic acid. It features a tert-butoxycarbonyl (Boc) protecting group on
the nitrogen atom and a methyl ester at the carboxyl group of the second position. This
structure makes it a valuable chiral building block in the synthesis of more complex molecules.
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Property Value
Molecular Formula C12H21NOa
Molecular Weight 243.30 g/mol
1-(tert-butyl) 2-methyl piperidine-1,2-
IUPAC Name _( & yipip
dicarboxylate
N-Boc-pipecolic acid methyl ester, 1-(tert-
Common Synonyms Butoxycarbonyl)piperidine-2-carboxylic acid
methyl ester
Appearance Typically a colorless oil or a low-melting solid
- Soluble in organic solvents such as
Solubility

dichloromethane, ethyl acetate, and methanol

Synthesis and Experimental Protocols

The synthesis of 1-Tert-butyl 2-methyl piperidine-1,2-dicarboxylate generally involves a two-
step process starting from piperidine-2-carboxylic acid (pipecolic acid). The first step is the
protection of the secondary amine with a tert-butoxycarbonyl (Boc) group, followed by the
esterification of the carboxylic acid.

Step 1: N-Boc Protection of Piperidine-2-carboxylic acid

This procedure involves the reaction of piperidine-2-carboxylic acid with di-tert-butyl
dicarbonate (Boc)20 in the presence of a base.

o Materials: Piperidine-2-carboxylic acid, Di-tert-butyl dicarbonate ((Boc)20), Sodium
hydroxide (NaOH), Dioxane, Water.

e Procedure:
o Dissolve piperidine-2-carboxylic acid in an agueous solution of sodium hydroxide.
o To this solution, add a solution of di-tert-butyl dicarbonate in dioxane dropwise at 0-5 °C.

o Allow the reaction mixture to warm to room temperature and stir overnight.
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o Acidify the mixture with a cold aqueous solution of a weak acid (e.g., citric acid or KHSOa)
to pH 2-3.

o Extract the product with an organic solvent like ethyl acetate.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain N-Boc-piperidine-2-carboxylic acid.

Step 2: Esterification of N-Boc-piperidine-2-carboxylic acid
The resulting N-protected amino acid is then esterified to yield the final product.

o Materials: N-Boc-piperidine-2-carboxylic acid, Methanol (MeOH), Thionyl chloride (SOCIz) or
a carbodiimide coupling agent (e.g., EDC) with DMAP.

e Procedure (using Thionyl Chloride):
o Dissolve N-Boc-piperidine-2-carboxylic acid in methanol at 0 °C.
o Add thionyl chloride dropwise to the solution while maintaining the temperature at 0 °C.

o Stir the reaction mixture at room temperature for several hours until the reaction is
complete (monitored by TLC).

o Remove the solvent under reduced pressure.

o Dissolve the residue in an organic solvent and wash with a saturated aqueous solution of
sodium bicarbonate to neutralize any remaining acid.

o Wash with brine, dry the organic layer over anhydrous sodium sulfate, and concentrate to
give 1-Tert-butyl 2-methyl piperidine-1,2-dicarboxylate. Purification can be achieved by
column chromatography if necessary.
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General synthesis workflow for 1-Tert-butyl 2-methyl piperidine-1,2-dicarboxylate.

Applications in Research and Drug Development

Piperidine derivatives are prevalent scaffolds in medicinal chemistry due to their favorable
physicochemical properties and their presence in numerous natural products and synthetic
drugs. 1-Tert-butyl 2-methyl piperidine-1,2-dicarboxylate serves as a versatile chiral
building block for the synthesis of a wide range of biologically active compounds.

The N-Boc protecting group allows for selective reactions at other positions of the piperidine
ring, and it can be easily removed under acidic conditions to liberate the secondary amine for
further functionalization. The methyl ester at the 2-position can be hydrolyzed to the
corresponding carboxylic acid or can participate in various coupling reactions.

This compound and its analogs are key intermediates in the synthesis of:

e Enzyme inhibitors: The piperidine scaffold can mimic the transition states of various
enzymatic reactions.

o Receptor agonists and antagonists: The rigid conformational structure of the piperidine ring
is ideal for specific binding to receptors.

 Antiviral and anticancer agents: Many complex natural products with these activities contain
substituted piperidine rings.

In conclusion, 1-Tert-butyl 2-methyl piperidine-1,2-dicarboxylate is a valuable synthetic
intermediate with significant applications in the development of novel therapeutics. Its well-
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defined structure and reactivity make it an essential tool for medicinal chemists and organic
synthesis researchers.

 To cite this document: BenchChem. [1-Tert-butyl 2-methyl piperidine-1,2-dicarboxylate
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062718#1-tert-butyl-2-methyl-piperidine-1-2-
dicarboxylate-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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